Home / Products / Others

N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-3-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanamide

Name: N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-3-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanamide
Brand: Smolecule
SKU: S4651451
Rating: 4.5 (1 reviews)

Catalog No.

S4651451

CAS No.

M.F

C13H17BrN6O3

M. Wt

385.22 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-3-(5-m...

3. Specification
4. Others

General Information

Product Name

N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-3-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanamide

IUPAC Name

N-[(4-bromo-2-ethylpyrazol-3-yl)methyl]-3-(5-methyl-4-nitropyrazol-1-yl)propanamide

Molecular Formula

C13H17BrN6O3

Molecular Weight

385.22 g/mol

InChI

InChI=1S/C13H17BrN6O3/c1-3-18-12(10(14)6-16-18)7-15-13(21)4-5-19-9(2)11(8-17-19)20(22)23/h6,8H,3-5,7H2,1-2H3,(H,15,21)

InChI Key

WCUAAFMTVLWGDQ-UHFFFAOYSA-N

SMILES

CCN1C(=C(C=N1)Br)CNC(=O)CCN2C(=C(C=N2)[N+](=O)[O-])C

Canonical SMILES

CCN1C(=C(C=N1)Br)CNC(=O)CCN2C(=C(C=N2)[N+](=O)[O-])C

The exact mass of the compound N-[(4-bromo-1-ethyl-1H-pyrazol-5-yl)methyl]-3-(5-methyl-4-nitro-1H-pyrazol-1-yl)propanamide is 384.05455 g/mol and the complexity rating of the compound is 434. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

However, the presence of two pyrazole rings in the molecule offers some clues for potential research directions. Pyrazoles are a class of heterocyclic compounds known for various biological activities []. Here's a breakdown of possibilities:

Kinase Inhibition: Some pyrazole derivatives have been shown to inhibit kinases, enzymes involved in cell signaling pathways. This makes them potential candidates for cancer and other diseases where dysregulated cell growth is a factor.
Antimicrobial Activity: Certain pyrazoles exhibit antimicrobial properties against bacteria and fungi. Research could explore if this specific molecule possesses similar properties.